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Compound of Interest

Compound Name: TMIO

Cat. No.: B162713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of TMIO (2,4,6-trimethyl-iodobenzene), also known as iodomesitylene, for use in

biological assays. Due to the limited publicly available data on the specific biological activity of

TMIO, this guide also presents a general framework for the initial screening of this compound,

drawing parallels with the known activities of other iodinated aromatic compounds.

Introduction to TMIO (2,4,6-trimethyl-iodobenzene)
TMIO is a halogenated aromatic compound with the chemical formula C₉H₁₁I. While its primary

applications have been in chemical synthesis, such as in Suzuki reactions and as a catalyst for

living radical polymerization, there is growing interest in the biological activities of small

halogenated molecules. Iodinated compounds, in particular, have been identified as potential

modulators of various biological processes.

Disclaimer: The biological effects of TMIO are not yet fully elucidated. The information provided

herein is based on the chemical properties of the compound and general protocols for handling

and screening novel small molecules in biological assays. Researchers should exercise caution

and perform appropriate validation experiments.
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A summary of the key chemical and physical properties of TMIO is presented in the table

below. This information is crucial for accurate stock solution preparation and storage.

Property Value

Synonyms 2-iodo-1,3,5-trimethylbenzene, Iodomesitylene

Molecular Formula C₉H₁₁I

Molecular Weight 246.09 g/mol

Appearance Solid, yellow crystalline low melting solid[1]

Melting Point 28-32 °C

Storage Temperature 2-8°C (protect from light)

Light Sensitivity Light sensitive

Purity Typically >98%

Solubility and Stability
Proper solubilization and storage are critical for obtaining reliable and reproducible results in

biological assays. Low solubility can lead to underestimated activity and variable data.[2]

Recommended Solvents
For biological assays, it is imperative to use solvents that are compatible with the experimental

system (e.g., cell culture) and can effectively dissolve the compound. Based on the lipophilic

nature of TMIO and common laboratory practice for similar small molecules, the following

solvents are recommended for preparing stock solutions:
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Solvent Recommended Use

Dimethyl Sulfoxide (DMSO)

Primary recommendation. High dissolving power

for a wide range of organic compounds.

Generally well-tolerated by cells at low final

concentrations (<0.5%).

Ethanol (EtOH)

An alternative to DMSO. May be more suitable

for certain assays, but can exhibit higher

cytotoxicity at lower concentrations compared to

DMSO.

Stock Solution Stability
To ensure the integrity of TMIO, stock solutions should be stored under appropriate conditions.

Repeated freeze-thaw cycles should be avoided by preparing single-use aliquots.

Storage Condition Powder In DMSO/Ethanol

-80°C - 6 months

-20°C 3 years 1 month

4°C 2 years -

It is recommended to re-evaluate the efficacy of solutions stored at -20°C for more than one

month.

Experimental Protocols
Protocol for Preparation of a 10 mM TMIO Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TMIO in DMSO, a

common starting concentration for in vitro screening.

Materials:

TMIO (2,4,6-trimethyl-iodobenzene) powder
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Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Calculate the required mass of TMIO:

Molecular Weight (MW) of TMIO = 246.09 g/mol

To prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x MW ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 246.09 g/mol x 1000 mg/g = 2.46 mg

Weighing TMIO:

In a sterile environment (e.g., a chemical fume hood), carefully weigh out 2.46 mg of TMIO
powder and place it into a sterile microcentrifuge tube.

Solubilization:

Add 1 mL of sterile DMSO to the tube containing the TMIO powder.

Vortex the solution thoroughly until the TMIO is completely dissolved. Gentle warming in a

37°C water bath may aid dissolution if necessary.

Aliquoting and Storage:

Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile

microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b162713?utm_src=pdf-body
https://www.benchchem.com/product/b162713?utm_src=pdf-body
https://www.benchchem.com/product/b162713?utm_src=pdf-body
https://www.benchchem.com/product/b162713?utm_src=pdf-body
https://www.benchchem.com/product/b162713?utm_src=pdf-body
https://www.benchchem.com/product/b162713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months). Protect from light.

Protocol for Preparation of Working Solutions for Cell-
Based Assays
This protocol outlines the dilution of the 10 mM TMIO stock solution to prepare working

concentrations for treating cells in culture. A critical consideration is to maintain a low final

DMSO concentration to avoid solvent-induced cytotoxicity.

Materials:

10 mM TMIO stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated pipettes

Procedure (Example for a final concentration of 10 µM):

Intermediate Dilution (optional but recommended):

To avoid precipitation from a large dilution step, it is advisable to perform an intermediate

dilution.

Prepare a 1 mM intermediate stock by diluting the 10 mM stock 1:10 in sterile cell culture

medium (e.g., 10 µL of 10 mM TMIO + 90 µL of medium). Mix well by gentle pipetting.

Final Dilution:

Add the appropriate volume of the intermediate or primary stock solution to the final

volume of cell culture medium to achieve the desired working concentration.

For a 10 µM final concentration from a 1 mM intermediate stock (1:100 dilution): Add 10 µL

of the 1 mM intermediate solution to 990 µL of cell culture medium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b162713?utm_src=pdf-body
https://www.benchchem.com/product/b162713?utm_src=pdf-body
https://www.benchchem.com/product/b162713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For a 10 µM final concentration from a 10 mM stock (1:1000 dilution): Add 1 µL of the 10

mM stock solution to 999 µL of cell culture medium.

Solvent Control:

Prepare a vehicle control by adding the same volume of DMSO (without TMIO) to the cell

culture medium. The final concentration of DMSO in the vehicle control should be identical

to that in the TMIO-treated samples (e.g., 0.1% for a 1:1000 dilution).

Application to Cells:

Mix the working solutions gently and add them to your cell culture plates.

Potential Biological Activity and Signaling Pathway
While the specific biological targets of TMIO are not well-defined in the literature, studies on

other iodinated and halogenated aromatic compounds suggest potential interactions with

various biological pathways. One plausible area of investigation is the inhibition of deiodinase

enzymes.[1][3][4] Deiodinases are critical for the regulation of thyroid hormone activity, and

their inhibition can have significant physiological effects.

Below is a hypothetical signaling pathway illustrating the potential mechanism of action of

TMIO as a deiodinase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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